Cas no 88162-43-0 (1-C-(2,3-dimethoxy-6-{(2E)-2-[(sulfooxy)imino]ethyl}phenyl)-1-thio-beta-D-glucopyranose)

• Product Name: 1-C-(2,3-dimethoxy-6-{(2E)-2-[(sulfooxy)imino]ethyl}phenyl)-1-thio-beta-D-glucopyranose
• CAS No: 88162-43-0
• MF: C₁₆H₂₃NO₁₁S₂
• MW: 469.483923196793
• CID: 1921450
• PubChem ID: 56841015
• Update Time: 2025-04-21

1-C-(2,3-dimethoxy-6-{(2E)-2-[(sulfooxy)imino]ethyl}phenyl)-1-thio-beta-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 1-C-(2,3-dimethoxy-6-{(2E)-2-[(sulfooxy)imino]ethyl}phenyl)-1-thio-beta-D-glucopyranose
• LogP
• beta-D-Glucopyranose, 1-thio-, 1-(3,4-dimethoxy-N-(sulfooxy)benzeneethanimidate)
• 88162-43-0
• 3,4-Dimethoxybenzylglucosinolate

• Inchi： 1S/C16H23NO11S2/c1-25-9-4-3-8(5-10(9)26-2)6-12(17-28-30(22,23)24)29-16-15(21)14(20)13(19)11(7-18)27-16/h3-5,11,13-16,18-21H,6-7H2,1-2H3,(H,22,23,24)/b17-12+
• InChI Key： QSRPUECPQQYEBY-SFQUDFHCSA-N
• SMILES： COC1C(OC)=CC(C/C(=N\OS(=O)(=O)O)/SC2C(O)C(O)C(O)C(CO)O2)=CC=1

Computed Properties

• Exact Mass: 469.071252
• Monoisotopic Mass: 469.071252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 194
• XLogP3: -1.995

Experimental Properties

• Density: 1.661
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.636

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides